Cas no 2517-16-0 (Butanoic acid,2,2-dichloro-, sodium salt (1:1))
2517-16-0 structure
Product Name:Butanoic acid,2,2-dichloro-, sodium salt (1:1)
CAS No:2517-16-0
MF:C4H5Cl2NaO2
MW:178.977070569992
CID:268172
PubChem ID:23690997
Update Time:2025-04-19
Butanoic acid,2,2-dichloro-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2,2-dichloro-, sodium salt (1:1)
- sodium,2,2-dichlorobutanoate
- 2,2-Dichlorobutanoic acid sodium salt
- Butanoic acid, 2,2-dichloro-, sodium salt
- 2517-16-0
- DTXSID30179839
-
- Inchi: 1S/C4H6Cl2O2.Na/c1-2-4(5,6)3(7)8;/h2H2,1H3,(H,7,8);/q;+1/p-1
- InChI Key: HCSUMAREJHVSCA-UHFFFAOYSA-M
- SMILES: ClC(C(=O)[O-])(CC)Cl.[Na+]
Computed Properties
- Exact Mass: 177.95655
- Monoisotopic Mass: 177.956429
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1
Experimental Properties
- Boiling Point: 218.1°Cat760mmHg
- Flash Point: 85.7°C
- PSA: 40.13
Butanoic acid,2,2-dichloro-, sodium salt (1:1) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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